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Compound of Interest

Compound Name: Cerium(lll) carbonate

Cat. No.: B082857

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
cerium(lll) carbonate. It covers its structural, thermal, and solubility characteristics, with a
focus on data relevant to scientific research and its application as a precursor material in
various fields, including the development of advanced materials for biomedical use.

Chemical and Physical Properties

Cerium(lll) carbonate is an inorganic salt of cerium in its +3 oxidation state. It typically exists
as a hydrated salt, with the octahydrate (Cez2(C0O3)3-8H20) being a common form. It is a white
or off-white crystalline powder.

Table 1: General Physicochemical Properties of Cerium(lll) Carbonate
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Property Value

Chemical Formula Ce2(COs3)s

Molecular Weight (Anhydrous) 460.26 g/mol

Molecular Weight (Octahydrate) 604.38 g/mol

Appearance White to off-white powder

Density (Anhydrous) 4.83 g/cm3

Solubility in Water Very slightly soluble; reported Ksp ~5.9 x 10713

o Soluble in strong mineral acids (with
Solubility in Other Solvents
effervescence)

Crystal Structure

The crystal structure of cerium(lll) carbonate hydrates has been a subject of study. The
anhydrous form is less common. The hydrated forms, such as Cez(C0Os)3-8H20, have been
characterized. For instance, cerium(lll) carbonate octahydrate has been reported to have an
orthorhombic crystal system.

Table 2: Crystallographic Data for Cerium(lll) Carbonate Hydrate

Parameter Value

Crystal System Orthorhombic

Space Group Pcen

Lattice Constants a=6.94A b=928A c=12.16 A

Thermal Decomposition

The thermal decomposition of hydrated cerium(lll) carbonate is a multi-step process that
ultimately yields cerium(lV) oxide (CeQ3), a technologically significant material. The process
involves dehydration followed by the decomposition of the anhydrous carbonate through an
intermediate oxycarbonate phase.
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Table 3: Thermal Decomposition Stages of Cerium(lll) Carbonate Hydrate (Typical)

Temperature Range

Process Mass Loss Product

(°C)
) Loss of water
~80 - 250 °C Dehydration Anhydrous Ce2(COs)s
molecules
N Cerium(lll)

Initial Carbonate
~280 - 400 °C N Loss of CO and CO:2 oxycarbonate (e.qg.,

Decomposition

Ce20(C0:s3)2)

Final Decomposition Cerium(lV) oxide
~400 - 600 °C o Loss of CO2

and Oxidation (Ce02)

Note: The exact temperatures can vary depending on factors such as heating rate and
atmospheric conditions.

The overall decomposition reaction can be summarized as: 2 Ce2(C0s3)3-8H20(s) + O2(g) — 4
CeO2(s) + 6 CO2(g) + 16 H20(qg)

Below is a diagram illustrating the logical pathway of the thermal decomposition process.

~400-600°C
- 2C0O2, +O2 CeO2
< (Cerium(1V) Oxide) >

~280-400°C
-CO, -COz

~80-250°C
Ce2(C0s3)3-8H20 - 8H20 Ce2(COs)s Ce20(C0s)2
(Hydrated Cerium(lll) Carbonate) (Anhydrous Cerium(lll) Carbonate) (Cerium(lil) Oxycarbonate)

Click to download full resolution via product page
Caption: Thermal decomposition pathway of hydrated cerium(lll) carbonate.

Experimental Protocols

This protocol describes a common laboratory-scale method for synthesizing cerium(lil)
carbonate.
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Materials:

Cerium(lll) nitrate hexahydrate (Ce(NOs)s-6H20) or Cerium(lll) chloride heptahydrate
(CeCl3-7H20)

Sodium carbonate (Na2COs) or Ammonium carbonate ((NH4)2CO3)

Deionized water

Beakers, magnetic stirrer, filtration apparatus (e.g., Buchner funnel), drying oven

Procedure:

Prepare Reactant Solutions:

o Prepare a 0.1 M solution of the cerium(lll) salt in deionized water.

o Prepare a 0.15 M solution of the carbonate salt in deionized water. A slight excess of
carbonate ensures complete precipitation.

Precipitation:

o Slowly add the cerium(lll) salt solution to the vigorously stirring carbonate solution at room
temperature.

o A white precipitate of cerium(lll) carbonate hydrate will form immediately.

Aging:

o Continue stirring the suspension for 1-2 hours to allow the precipitate to age, which can
improve its filterability and crystallinity.

Washing:

o Separate the precipitate from the supernatant by filtration.

o Wash the precipitate several times with deionized water to remove any unreacted salts
and by-products.
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e Drying:

o Dry the collected solid in a drying oven at a low temperature (e.g., 60-80 °C) for several
hours to obtain the hydrated cerium(lll) carbonate powder.

The following diagram illustrates the experimental workflow for this synthesis.

Prepare Ce3* Salt Solution Prepare Carbonate Solution
(e.g., Ce(NO3)3) (e.g., Na2COs)

Mix Solutions

(Slowly add Ce3* to CO327)

Age Precipitate
(Stir for 1-2 hours)

'

Filter and Wash
(with Deionized Water)

'

Dry Solid
(60-80 °C)

Final Product:
Ce2(C0s3)3-nH20 Powder

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of cerium(lll) carbonate.
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Objective: To determine the thermal decomposition profile and stoichiometry of the hydrated
salt.

Methodology:

o Sample Preparation: Place a small, accurately weighed amount (e.g., 5-10 mg) of the
cerium(lll) carbonate powder into an alumina or platinum TGA crucible.

e Instrument Setup:
o Place the crucible in the TGA instrument.

o Purge the furnace with an inert gas (e.g., nitrogen) or an oxidizing gas (e.g., air or
synthetic air) at a constant flow rate (e.g., 20-50 mL/min). Air is typically used to facilitate
the oxidation to CeO:s.

e Thermal Program:
o Heat the sample from room temperature to approximately 800-1000 °C.
o Use a constant heating rate, typically 10 °C/min.

e Data Analysis:
o Record the mass of the sample as a function of temperature.

o The resulting TGA curve will show distinct steps corresponding to the mass losses during
dehydration and decomposition. The derivative of this curve (DTG) can be used to identify
the temperatures of maximum decomposition rate for each step.

Relevance in Drug Development and Research

While cerium(lll) carbonate itself is not a therapeutic agent, it is a critical precursor for the
synthesis of cerium oxide nanoparticles (nanoceria, CeO2). Nanoceria has garnered significant
attention in the biomedical field due to its unique redox properties, acting as a regenerative
antioxidant.

Applications of Nanoceria Derived from Cerium(lll) Carbonate:
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o Antioxidant Therapy: Nanoceria can scavenge reactive oxygen species (ROS), which are
implicated in a wide range of diseases, including inflammatory conditions and
neurodegenerative disorders.

o Drug Delivery: The high surface area of nanoceria allows for the loading and targeted
delivery of various therapeutic agents.

o Enzyme Mimics: It exhibits catalase and superoxide dismutase mimetic activities, helping to
protect cells from oxidative stress.

The synthesis of nanoceria often involves the controlled thermal decomposition (calcination) of
a cerium(lll) carbonate precursor. The properties of the final nanoceria (e.g., particle size,
surface area, and defect concentration) are highly dependent on the characteristics of the initial
carbonate and the calcination conditions. Therefore, a thorough understanding and control of
the physicochemical properties of cerium(lll) carbonate are paramount for producing high-
quality, functional nanomaterials for drug development and other biomedical applications.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Cerium(lll) Carbonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b082857#physicochemical-properties-of-
cerium-iii-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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